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Compound of Interest

Compound Name: SKLB102

Cat. No.: B2402192 Get Quote

This document provides essential safety and logistical information for the proper disposal of

SKLB102, ensuring the safety of laboratory personnel and compliance with environmental

regulations. The following procedures are based on the Safety Data Sheet (SDS) for SKLB102
and general best practices for hazardous waste management.

Chemical and Hazard Identification
A clear understanding of the substance's properties and associated hazards is the first step in

safe disposal.
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Property Value Reference

Chemical Name SKLB102 [1]

CAS Number 242473-63-8 [1]

Molecular Formula C18H14N2O4 [1]

Molecular Weight 322.31 g/mol [1]

GHS Hazard Class
Acute toxicity, Oral (Category

4)
[1]

Acute aquatic toxicity

(Category 1)
[1]

Chronic aquatic toxicity

(Category 1)
[1]

Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

Experimental Protocols: Step-by-Step Disposal
Procedures
1. Personal Protective Equipment (PPE): Before handling SKLB102 waste, ensure appropriate

PPE is worn, including:

Safety goggles with side-shields

Chemical-resistant gloves (e.g., nitrile)

Impervious laboratory coat

2. Waste Segregation:

Do not mix SKLB102 waste with other waste streams.

Keep solid and liquid waste in separate, compatible containers.
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3. Waste Collection and Labeling:

Solid Waste: Collect in a clearly labeled, sealed container. The label must include

"Hazardous Waste," the chemical name "SKLB102," and the associated hazard pictograms

(e.g., harmful, environmental hazard).

Liquid Waste: Collect in a leak-proof, screw-cap container. The container material should be

compatible with the solvent used. The label must include "Hazardous Waste," the chemical

name "SKLB102," the solvent, and approximate concentration, along with the relevant

hazard pictograms.

All waste containers must be kept closed except when adding waste.

4. Spill Management: In the event of a spill, follow these steps:

Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,

vermiculite, sand, or chemical absorbent pads).

Collect the absorbed material and any contaminated soil or surfaces into a designated

hazardous waste container.[1]

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

It is crucial to prevent the spillage from entering drains or water courses.[1]

5. Storage:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area.

Ensure secondary containment is in place to capture any potential leaks.

6. Final Disposal:
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Under no circumstances should SKLB102 be disposed of down the drain or in regular trash.

The disposal of SKLB102 and its containers must be handled by an approved and licensed

hazardous waste disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for a

scheduled waste pickup.

Complete all required waste manifest documentation accurately.

SKLB102 Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2402192?utm_src=pdf-body
https://www.benchchem.com/product/b2402192?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC77026.html
https://www.benchchem.com/product/b2402192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2402192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: SKLB102 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid vs. Liquid)

Spill or Leak?

Execute Spill Protocol:
1. Contain & Absorb

2. Collect as Hazardous Waste
3. Decontaminate Area

Yes

Label Waste Container:
'Hazardous Waste - SKLB102'

+ Hazard Pictograms

No

Store in Designated
Satellite Accumulation Area

with Secondary Containment

Contact EHS for Pickup

Professional Disposal via
Approved Waste Vendor

Click to download full resolution via product page

Caption: SKLB102 hazardous waste disposal workflow.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of SKLB102, fostering a culture of safety and

regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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